Cas no 146763-55-5 (N-Desmethyldauricine)

• Product Name: N-Desmethyldauricine
• CAS No: 146763-55-5
• MF: C₃₇H₄₂N₂O₆
• MW: 610.739190578461
• CID: 167738
• PubChem ID: 132776
• Update Time: 2025-04-19

N-Desmethyldauricine Chemical and Physical Properties

Names and Identifiers

• N-DESMETHYDAURICINE
• Phenol,4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]-2-[4-[[(1R)-1,2,3,4-t...
• Phenol,4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]-2-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methy
• Phenol,4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]-2-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-isoquinolinyl]methyl]phenoxy]-
• 2-(4-{[(1R)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl}phenoxy)-4-{[(1R)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl}phenol
• N-Demethyldauricine
• N-Desmethyldauricine
• Phenol, 4-((1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl)methyl)-2-(4-((1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-isoquinolinyl)methyl)phenoxy)-, (R-(R*,R*))-
• 146763-55-5
• DTXSID30932906
• 2-[4-[[(1R)-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]phenoxy]-4-[[(1R)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl]phenol
• 2-{4-[(6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]phenoxy}-4-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]phenol

• Inchi： 1S/C37H42N2O6/c1-39-15-13-26-20-35(42-3)37(44-5)22-29(26)31(39)17-23-6-9-27(10-7-23)45-33-18-24(8-11-32(33)40)16-30-28-21-36(43-4)34(41-2)19-25(28)12-14-38-30/h6-11,18-22,30-31,38,40H,12-17H2,1-5H3/t30-,31-/m1/s1
• InChI Key： BHWMRBGNDAWZAO-FIRIVFDPSA-N
• SMILES： O(C)C1C(=CC2CCN(C)[C@H](CC3C=CC(=CC=3)OC3=C(C=CC(=C3)C[C@@H]3C4C=C(C(=CC=4CCN3)OC)OC)O)C=2C=1)OC

Computed Properties

• Exact Mass: 610.30428706g/mol
• Monoisotopic Mass: 610.30428706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines